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Compound Name: 2,3-Pentanedithiol

Cat. No.: B15495305 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of a compound's performance is critical. However, for 2,3-Pentanedithiol, there is a significant

lack of publicly available data on its performance in any specific application. Searches for

experimental data, comparative studies, and detailed protocols have yielded minimal results,

precluding a comprehensive comparison guide at this time.

Chemical and Physical Properties
What is known about 2,3-Pentanedithiol is primarily confined to its basic chemical and

physical characteristics. It is identified by the IUPAC name pentane-2,3-dithiol and has the

molecular formula C5H12S2.[1] Basic information regarding its structure and some physical

properties can be found in chemical databases.

Table 1: Physical and Chemical Properties of 2,3-Pentanedithiol

Property Value Source

IUPAC Name pentane-2,3-dithiol [1]

Molecular Formula C5H12S2 [1]

Molecular Weight 136.28 g/mol [1]
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Despite its availability from some chemical suppliers, detailed information regarding the

performance of 2,3-Pentanedithiol in specific applications is not readily available in scientific

literature or technical reports. One supplier source explicitly states that the compound is not

intended for use in fragrances or flavors.[2] This suggests that its organoleptic properties may

be undesirable for such applications.

Comparisons to alternative compounds are non-existent in the available literature, and no

experimental data has been published to support any potential uses. This lack of information

extends to its potential role in drug development or any associated signaling pathways.

Alternatives
Given the absence of application data for 2,3-Pentanedithiol, it is challenging to propose

direct alternatives. However, a related compound, 1,5-Pentanedithiol, has documented

applications as a cross-linking agent and a derivatization reagent in analytical chemistry.[3]

Researchers interested in the functional properties of dithiol compounds may find more

extensive information on the performance and applications of 1,5-Pentanedithiol and other

commercially available dithiols.

Experimental Protocols
Due to the lack of published research on the applications of 2,3-Pentanedithiol, there are no

established and validated experimental protocols to report.

Conclusion
At present, 2,3-Pentanedithiol remains a compound with limited documented use and

performance data. For researchers and professionals in drug development and other scientific

fields, the absence of comparative studies and experimental evidence makes it impossible to

assess its potential efficacy or advantages over other compounds. Future research may shed

light on the properties and applications of 2,3-Pentanedithiol, but for now, it remains an

obscure chemical with no established performance record.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C5H12S2/c1-3-5(7)4(2)6/h4-7H,3H2,1-2H3
http://www.thegoodscentscompany.com/data/rw1660301.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/242551
https://www.benchchem.com/product/b15495305#performance-of-2-3-pentanedithiol-in-specific-applications
https://www.benchchem.com/product/b15495305#performance-of-2-3-pentanedithiol-in-specific-applications
https://www.benchchem.com/product/b15495305#performance-of-2-3-pentanedithiol-in-specific-applications
https://www.benchchem.com/product/b15495305#performance-of-2-3-pentanedithiol-in-specific-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15495305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

